Cas no 221247-34-3 (2,2':6',2''-Terpyridine,5-methyl-4'-nitro- (9CI))

• Product Name: 2,2':6',2''-Terpyridine,5-methyl-4'-nitro- (9CI)
• CAS No: 221247-34-3
• MF: C₁₆H₁₂N₄O₂
• MW: 292.29208278656
• CID: 254480
• Update Time: 2024-01-26

2,2':6',2''-Terpyridine,5-methyl-4'-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine,5-methyl-4'-nitro- (9CI)
• 5-METHYL-4'-NITRO-2,2':6',2''-TERPYRIDINE
• 2,2':6',2''-terpyridine, 5-methyl-4'-nitro-
• 5-Methyl-4'-nitro-2,2':6',2''-terpyridin
• 5-Méthyl-4'-nitro-2,2':6',2''-terpyridine
• 2,2':6',2''-Terpyridine, 5-methyl-4'-nitro- (9CI)

• Inchi： 1S/C16H12N4O2/c1-11-5-6-14(18-10-11)16-9-12(20(21)22)8-15(19-16)13-4-2-3-7-17-13/h2-10H,1H3
• InChI Key： CMHMHIQQUZIFAG-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C3=NC=CC=C3)=CC([N+]([O-])=O)=C2)=NC=C(C)C=C1

Computed Properties

• Exact Mass: 292.09600

Experimental Properties

• Density: 1.283
• Boiling Point: 475.1°Cat760mmHg
• Flash Point: 241.1°C
• Refractive Index: 1.63
• PSA: 84.49000
• LogP: 3.94540
• pka: 3.83±0.32(Predicted)